Ethylene glycol diacetate Ethylene glycol diacetate Ethylene glycol diacetate (EGDA) is an acetic acid ester of ethylene glycol. It is widely used as a hardener for silicates. The predicted values of the torsion angles and bond angles are found to be in agreement with the crystal structure data on the benzoate derivatives of ethylene glycol. EGDA can be prepared from ethylene glycol and acetic acid, via esterification in the presence of supported ionic liquids (catalyst). It is a substitute of glyceryl triacetate for the industrial manufacture of tobacco.
Ethylene glycol diacetate is a colorless liquid with a mild pleasant odor. Density 9.2 lb /gal. Flash point 191°F. Boiling point 369°F. Combustible but requires some effort to ignite. Used in the manufacture of perfumes, printing ink, lacquers and resins.
Brand Name: Vulcanchem
CAS No.: 111-55-7
VCID: VC21019637
InChI: InChI=1S/C6H10O4/c1-5(7)9-3-4-10-6(2)8/h3-4H2,1-2H3
SMILES: CC(=O)OCCOC(=O)C
Molecular Formula: C6H10O4
Molecular Weight: 146.14 g/mol

Ethylene glycol diacetate

CAS No.: 111-55-7

Cat. No.: VC21019637

Molecular Formula: C6H10O4

Molecular Weight: 146.14 g/mol

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Ethylene glycol diacetate - 111-55-7

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Description Ethylene glycol diacetate (EGDA) is an acetic acid ester of ethylene glycol. It is widely used as a hardener for silicates. The predicted values of the torsion angles and bond angles are found to be in agreement with the crystal structure data on the benzoate derivatives of ethylene glycol. EGDA can be prepared from ethylene glycol and acetic acid, via esterification in the presence of supported ionic liquids (catalyst). It is a substitute of glyceryl triacetate for the industrial manufacture of tobacco.
Ethylene glycol diacetate is a colorless liquid with a mild pleasant odor. Density 9.2 lb /gal. Flash point 191°F. Boiling point 369°F. Combustible but requires some effort to ignite. Used in the manufacture of perfumes, printing ink, lacquers and resins.
CAS No. 111-55-7
Molecular Formula C6H10O4
Molecular Weight 146.14 g/mol
IUPAC Name 2-acetyloxyethyl acetate
Standard InChI InChI=1S/C6H10O4/c1-5(7)9-3-4-10-6(2)8/h3-4H2,1-2H3
Standard InChI Key JTXMVXSTHSMVQF-UHFFFAOYSA-N
SMILES CC(=O)OCCOC(=O)C
Canonical SMILES CC(=O)OCCOC(=O)C
Boiling Point 367 to 369 °F at 760 mm Hg (NTP, 1992)
190.0 °C
190-191 °C
Colorform COLORLESS LIQ
Flash Point 205 °F (NTP, 1992)
191 °F (88 °C) (CLOSED CUP)
215-255 °F (open cup)
Melting Point -24 °F (NTP, 1992)
-31.0 °C
-31 °C

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